6-(-1,3-Dithian-2-ylidene)-1-azabicyclo[3.2.1]octane

• Molecular Formula: C11H17NS2
• Molecular Weight: 227.4 g/mol
• IUPAC Name: 6-(1,3-dithian-2-ylidene)-1-azabicyclo[3.2.1]octane
• InChI: InChI=1S/C11H17NS2/c1-3-9-7-12(4-1)8-10(9)11-13-5-2-6-14-11/h9H,1-8H2
• InChI Key: NEXZGCVJNBVDNV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(C1)CC2=C3SCCCS3

Description

6-(-1,3-Dithian-2-ylidene)-1-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C11H17NS2 and its molecular weight is 227.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-Butyl lithium (6.05 ml of a 1.6M solution in hexane, 9.7 mmol) was added dropwise to a solution of 2-trimethylsilyl-1,3-dithiane (1.86 g, 9.7 mmol) in tetrahydrofuran (30 ml) at -30° C. and the reaction mixture stirred for 2 hours. A solution of 1-azabicyclo[3.2.1]octan-6-one (1.1 g, 8.8 mmol) in tetrahydrofuran (10 ml) was added dropwise and the reaction mixture allowed to warm to room temperature. Water (20 ml) was added and extracted (3×) with dichloromethane. The combined extracts were dried (MgSO4) and concentrated and the residue purified by chromatography on alumina eluting with dichloromethane/methanol (97:3) to give the title compound as a colourless oil (2 g); m/e 227 (M+); δ (360 MHz, CDCl3) 1.23-1.38 and 1.56-1.86 (1H and 3H respectively, each m, 3CH2 and 4CH2 ), 2.08-2.24 (2H, m, SCH2CH2), 2.76-3.00 (9H, m, 2×SCH2, 2CH2, 5CH and 8CH2), 3.42 (1H, d, J=17 Hz, one of 7CH2) and 3.56 (1H, d, J=17 Hz, one of 7CH2).